2,5-dichloro-N-[4-hydroxy-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide

• Molecular Formula: C21H14Cl2N2O3
• Molecular Weight: 413.2 g/mol
• IUPAC Name: 2,5-dichloro-N-[4-hydroxy-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide
• InChI: InChI=1S/C21H14Cl2N2O3/c1-11-2-7-19-17(8-11)25-21(28-19)15-10-13(4-6-18(15)26)24-20(27)14-9-12(22)3-5-16(14)23/h2-10,26H,1H3,(H,24,27)
• InChI Key: SLIVDHIMGWKISW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=N2)C3=C(C=CC(=C3)NC(=O)C4=C(C=CC(=C4)Cl)Cl)O

Description

2,5-dichloro-N-[4-hydroxy-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide is a complex organic compound that features a benzamide core with various substituents, including dichloro, hydroxy, and benzoxazole groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5-dichloro-N-[4-hydroxy-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide typically involves multiple steps:

Formation of the Benzoxazole Ring: The benzoxazole ring can be synthesized via the condensation of 2-aminophenol with a carboxylic acid derivative under acidic conditions.

Substitution Reactions:

Amide Bond Formation: The final step involves the formation of the amide bond between the benzoxazole derivative and 2,5-dichlorobenzoic acid using coupling agents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole).

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and the implementation of purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The hydroxy group can undergo oxidation to form a ketone or quinone derivative.

Reduction: The nitro group (if present) can be reduced to an amine.

Substitution: The dichloro groups can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Reagents like PCC (Pyridinium chlorochromate) or KMnO₄ (Potassium permanganate).

Reduction: Reagents like SnCl₂ (Tin(II) chloride) or H₂/Pd (Hydrogen gas with Palladium catalyst).

Substitution: Nucleophiles like NH₃ (Ammonia) or RSH (Thiols) under basic conditions.

Major Products

Oxidation: Formation of ketones or quinones.

Reduction: Formation of amines.

Substitution: Formation of substituted benzamides.

Scientific Research Applications

2,5-dichloro-N-[4-hydroxy-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide has several applications in scientific research:

Medicinal Chemistry: Potential use as a pharmacophore in drug design due to its complex structure and functional groups.

Material Science: Utilized in the development of organic semiconductors and light-emitting diodes (LEDs).

Biological Studies: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Mechanism of Action

The mechanism of action of this compound would depend on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors through hydrogen bonding, hydrophobic interactions, and π-π stacking. The benzoxazole ring and hydroxy group are likely involved in these interactions, contributing to the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

2,5-dichlorobenzamide: Lacks the benzoxazole and hydroxy groups, making it less complex.

4-hydroxy-3-(5-methyl-1,3-benzoxazol-2-yl)benzoic acid: Lacks the dichloro groups and amide bond.

Uniqueness

2,5-dichloro-N-[4-hydroxy-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide is unique due to its combination of functional groups, which confer distinct chemical and biological properties. The presence of both dichloro and benzoxazole groups enhances its potential for diverse applications in various fields.